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Compound of Interest

Compound Name: 1-Butyl-2-cyclohexen-1-ol

Cat. No.: B15431045

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1-Butyl-2-cyclohexen-1-ol, a tertiary
allylic alcohol. Due to the limited availability of data for this specific compound, this guide
leverages established principles of organic chemistry to propose a reliable synthetic route and
to estimate its physicochemical properties based on analogous compounds.

Physicochemical and Predicted Data

While a specific CAS number for 1-Butyl-2-cyclohexen-1-ol is not readily found in major
chemical databases, its properties can be inferred from its structure and comparison to similar
molecules. The data presented below is a combination of calculated values and analogous
data from structurally related compounds.
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Value
Property . Source
(Predicted/Analogous)
Molecular Formula C10H180
Molecular Weight 154.25 g/mol
o Analogous to other tertiary
Appearance Colorless to pale yellow liquid ]
allylic alcohols
Boiling Point Not available
Melting Point Not available
) Analogous to other tertiary
Density ~0.9 g/mL )
allylic alcohols
N ) ) General property of similar
Solubility Soluble in organic solvents
compounds
CAS Number Not available

Proposed Synthesis

A robust and widely applicable method for the synthesis of 1-alkyl-2-cyclohexen-1-ols is the

1,2-addition of an organometallic reagent to 2-cyclohexen-1-one.[1][2][3][4][5] Both Grignard

reagents and organolithium reagents are suitable for this transformation, as they tend to favor

addition to the carbonyl carbon over conjugate addition.[1][2][3] The following protocol details

the synthesis of 1-Butyl-2-cyclohexen-1-ol using a Grignard reagent.

Materials:

Magnesium turnings

1-Bromobutane

2-Cyclohexen-1-one

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4ClI) solution
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

o Standard laboratory glassware for anhydrous reactions

 Inert atmosphere (Nitrogen or Argon)

Procedure:

» Preparation of the Grignard Reagent (Butylmagnesium Bromide):

o

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen/argon inlet, place magnesium turnings.

o Add a small volume of anhydrous diethyl ether or THF to cover the magnesium.

o In the dropping funnel, prepare a solution of 1-bromobutane in the anhydrous solvent.

o Add a small amount of the 1-bromobutane solution to the magnesium. The reaction may
need to be initiated by gentle warming or the addition of a small crystal of iodine.

o Once the reaction has started (indicated by bubbling and a cloudy appearance), add the
remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture until most of the magnesium has
been consumed. The resulting greyish solution is the Grignard reagent.

e Addition to 2-Cyclohexen-1-one:

[e]

Cool the Grignard reagent solution in an ice bath.

o In a separate flask, prepare a solution of 2-cyclohexen-1-one in the anhydrous solvent.

o Add the 2-cyclohexen-1-one solution dropwise to the cooled Grignard reagent with
vigorous stirring. Maintain the temperature below 10 °C during the addition.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.
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o Work-up and Purification:

o Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise
addition of a saturated aqueous solution of ammonium chloride. This will hydrolyze the
magnesium alkoxide and neutralize any unreacted Grignard reagent.

o Separate the organic layer. Extract the aqueous layer with diethyl ether or THF.
o Combine the organic layers and wash with brine.
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter to remove the drying agent and concentrate the solution under reduced pressure to
obtain the crude product.

o The crude 1-Butyl-2-cyclohexen-1-ol can be purified by vacuum distillation or column
chromatography on silica gel.

1-Bromobutane + in dry ether/ Butylmagnesium Bromide
Magnesium Turnings (Grignard Reagent)

\—> ¥ i e Magnesium Alkoxide Aqueous Workup d Lo 1
[ 1,2 NucleophllchddmonH [lorimm— H (NH4C) 1-Butyl-2-cyclohexen-1-ol
2-Cyclohexen-1-one

Click to download full resolution via product page

Caption: Synthesis of 1-Butyl-2-cyclohexen-1-ol via Grignard Reaction.

Potential Applications and Further Research

Allylic alcohols are versatile intermediates in organic synthesis and can be precursors to a
variety of other functional groups.[6][7] 1-Butyl-2-cyclohexen-1-ol could potentially be
explored for its biological activity, as many cyclohexanol derivatives have shown interesting
pharmacological properties. Further research would be required to isolate and characterize this
compound and to investigate its potential applications in medicinal chemistry and materials
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science. This would involve spectroscopic analysis (NMR, IR, Mass Spectrometry) to confirm
the structure and purity of the synthesized product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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